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Compound of Interest

Compound Name: AB-005

Cat. No.: B144013 Get Quote

Technical Support Center: AB-005
Objective: This guide provides researchers, scientists, and drug development professionals

with comprehensive information, troubleshooting advice, and detailed protocols to optimize the

in vivo efficacy of AB-005, a novel allosteric inhibitor of SHP2 (Src homology 2 domain-

containing protein tyrosine phosphatase 2).

Frequently Asked Questions (FAQs)
Q1: What is the mechanism of action for AB-005?
AB-005 is a potent and selective allosteric inhibitor of SHP2. SHP2 is a critical signaling node

that positively modulates the RAS-MAPK pathway downstream of multiple receptor tyrosine

kinases (RTKs).[1][2][3] In many cancers, hyperactivation of RTKs leads to sustained SHP2

activity, promoting uncontrolled cell proliferation and survival.[1][2] AB-005 stabilizes SHP2 in a

closed, auto-inhibited conformation, preventing its activation and halting the downstream

signaling cascade.[4][5] This leads to decreased levels of phosphorylated ERK (p-ERK), a key

biomarker of pathway inhibition.[6][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b144013?utm_src=pdf-custom-synthesis
https://synapse.patsnap.com/article/what-are-shp2-inhibitors-and-how-do-they-work
https://pmc.ncbi.nlm.nih.gov/articles/PMC7838030/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7838030/
https://www.targetedonc.com/view/shp2-inhibitors-undergo-exploration-in-combinations
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Use_of_SHP2_Inhibitors_in_Animal_Models.pdf
https://www.bocsci.com/blog/the-research-progress-in-shp2-and-the-inhibitors/
https://aacrjournals.org/cancerdiscovery/article/13/8/1789/728097/SHP2-Inhibition-Sensitizes-Diverse-Oncogene
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Western_Blot_Analysis_of_p_ERK_Levels_Following_Sos1_IN_4_Treatment.pdf
https://www.benchchem.com/product/b144013#improving-ab-005-efficacy-in-animal-models
https://www.benchchem.com/product/b144013#improving-ab-005-efficacy-in-animal-models
https://www.benchchem.com/product/b144013#improving-ab-005-efficacy-in-animal-models
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b144013?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b144013?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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